1-(8H-indeno[1,2-d]thiazol-2-yl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C14H15N3O2S/c1-19-7-6-15-13(18)17-14-16-12-10-5-3-2-4-9(10)8-11(12)20-14/h2-5H,6-8H2,1H3,(H2,15,16,17,18)
• InChI Key: RLKCRCCNYNHYLK-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC1=NC2=C(S1)CC3=CC=CC=C32
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

1-(8H-indeno[1,2-d]thiazol-2-yl)-3-(2-methoxyethyl)urea, also known as ITU, is a synthetic compound that has been studied for its potential use in various scientific research applications.

Scientific Research Applications

Quantum Chemical and Spectroscopic Studies

• Research on thiazole derivatives, such as 5-methoxy-2-({4-[3-methyl-3-mesityl-cyclobutyl]-thiazol-2-yl}-hydrazonomethyl)-phenol, demonstrates the utility of quantum chemical, spectroscopic, and X-ray diffraction studies in understanding the molecular geometry, vibrational frequencies, and chemical shift values. These studies offer insights into the optimized geometries and theoretical vibrational frequencies, showing good agreement with experimental values, and suggest significant nonlinear optical properties due to high first hyperpolarizability values (Saraçoǧlu & Cukurovalı, 2013).

Anticancer and Enzyme Inhibition

• Novel thiazolyl urea derivatives have been synthesized and evaluated for their antitumor activities. These compounds, such as 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea derivatives, exhibit promising antitumor activities, highlighting the potential of thiazole and urea derivatives in developing new anticancer drugs (Ling et al., 2008).

Antioxidant Activity

• A study on urea, thiourea, and selenourea derivatives with thiazole moieties synthesized through nucleophilic addition reactions reveals that compounds with selenourea functionality and halogen groups exhibit potent antioxidant activity. This work underscores the role of structural variation in enhancing the antioxidant properties of thiazole derivatives (Reddy et al., 2015).

Synthesis Techniques and Biological Evaluation

• Research on the microwave-assisted synthesis of benzothiazoleurea derivatives shows an efficient method for producing these compounds, which are characterized by spectroscopic data. Such studies are crucial for developing new synthetic routes that are faster and more efficient, contributing to the field of medicinal chemistry (Chen et al., 2010).